Cas no 898749-35-4 ((4-bromo-2-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

(4-Bromo-2-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is a brominated and fluorinated aromatic ketone derivative featuring a dihydropyrrole substituent. This compound is of interest in medicinal chemistry and materials science due to its unique structural motifs, which combine halogenated aromaticity with a flexible heterocyclic moiety. The presence of bromine and fluorine enhances its potential as a versatile intermediate in cross-coupling reactions, while the dihydropyrrole group may contribute to binding interactions in bioactive molecules. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other targeted therapeutics. The compound's stability and synthetic accessibility further support its utility in research and industrial settings.

(4-bromo-2-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure

898749-35-4 structure

Product Name:(4-bromo-2-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

CAS No:898749-35-4

MF:C₁₈H₁₅BrFNO

MW:360.220207452774

MDL:MFCD03842380

CID:1945985

PubChem ID:24725102

Update Time:2025-06-07

(4-bromo-2-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- (4-bromo-2-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
- 4-bromo-2-fluoro-3'-(3-pyrrolinomethyl) benzophenone
- (4-Bromo-2-fluorophenyl)[3-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
- 898749-35-4
- (4-Bromo-2-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
- AKOS016020913
- 4-BROMO-2-FLUORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
- 1-{[3-(4-bromo-2-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
- MFCD03842380
- (4-Bromo-2-fluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
- DTXSID20643498
- MDL： MFCD03842380
- Inchi： 1S/C18H15BrFNO/c19-15-6-7-16(17(20)11-15)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2
- InChI Key： GSAKJSFXJLQJDG-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)C(C1=CC=CC(=C1)CN1CC=CC1)=O

Computed Properties

Exact Mass: 359.03200
Monoisotopic Mass: 359.03210Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31000
LogP: 4.12890

(4-bromo-2-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>

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abcr	AB365114-1 g	4-Bromo-2-fluoro-3'-(3-pyrrolinomethyl) benzophenone, 97%; .	898749-35-4	97%	1 g	€932.90	2023-07-19
abcr	AB365114-2 g	4-Bromo-2-fluoro-3'-(3-pyrrolinomethyl) benzophenone, 97%; .	898749-35-4	97%	2 g	€1,677.00	2023-07-19
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